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Compound of Interest

Compound Name: Avibactam sodium hydrate

Cat. No.: B1149929

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avibactam is a non-B-lactam [3-lactamase inhibitor that, when combined with certain 3-lactam
antibiotics, restores their efficacy against a broad spectrum of resistant Gram-negative
bacteria.[1][2] Its mechanism involves the formation of a reversible covalent adduct with serine
B-lactamases, protecting the partner antibiotic from degradation.[3] Proper preparation and
storage of avibactam sodium hydrate solutions are critical for maintaining its chemical
integrity and ensuring accurate and reproducible results in research and development settings.
This document provides detailed protocols for the preparation and storage of avibactam
sodium hydrate solutions, along with a summary of its solubility and stability characteristics.

Data Presentation
Solubility of Avibactam Sodium Hydrate

The solubility of avibactam sodium hydrate has been determined in various solvents
commonly used in laboratory settings. The following table summarizes the available
guantitative data.
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Solvent Concentration Reference
Water = 200 mg/mL [4]

Water >140 mg/mL

Water 61 mg/mL [5]

Water 57 mg/mL

Water 2 mg/mL (clear solution)

Dimethyl Sulfoxide (DMSO)

=30 mg/mL

Dimethyl Sulfoxide (DMSO)

61 mg/mL

[5]

Dimethyl Sulfoxide (DMSO)

57 mg/mL

Dimethyl Sulfoxide (DMSO)

~5 mg/mL

Phosphate Buffered Saline
(PBS)pH 7.2

~10 mg/mL

Methanol

Slightly soluble

Ethanol

Insoluble

[5]

Note: Solubility can be influenced by factors such as temperature, pH, and the presence of

other solutes.

Storage and Stability of Avibactam Sodium Hydrate

Solutions

Proper storage is crucial to prevent the degradation of avibactam in solution. The stability of

avibactam sodium hydrate solutions under different storage conditions is summarized below.
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) Storage ) o
Solution Type Duration Stability Notes  Reference
Temperature
Agueous Room
) Up to 12 hours Stable [6]
Solution Temperature
Aqueous 2-8°C
) ) Up to 24 hours Stable [6]
Solution (Refrigerated)
Not
General
Aqueous N recommended ]
] Not specified recommendation
Solution for more than
for research use
one day
Sealed storage,
DMSO Stock
) -20°C 1 month away from
Solution )
moisture
Sealed storage,
DMSO Stock
) -80°C 6 months away from
Solution )
moisture

Note: For long-term storage, it is recommended to prepare aliquots of stock solutions to avoid

repeated freeze-thaw cycles.

Experimental Protocols

Protocol for Preparation of a Stock Solution in Water

This protocol describes the preparation of a 10 mg/mL stock solution of avibactam sodium

hydrate in sterile water.

Materials:

¢ Avibactam sodium hydrate powder

o Sterile, deionized, or distilled water

e Sterile conical tubes or vials
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o Calibrated analytical balance

» Vortex mixer

o Sterile 0.22 um syringe filter (optional)
Procedure:

o Equilibrate the avibactam sodium hydrate powder to room temperature before opening the
vial to prevent condensation.

» Weigh the desired amount of avibactam sodium hydrate powder using a calibrated
analytical balance. For a 10 mg/mL solution, weigh 10 mg of the powder.

» Transfer the powder to a sterile conical tube or vial.

o Add the appropriate volume of sterile water to the tube. For a 10 mg/mL solution, add 1 mL
of water.

» Vortex the solution until the powder is completely dissolved. Gentle warming may be applied
if necessary, but avoid excessive heat.

» (Optional) For applications requiring a sterile solution, filter the prepared stock solution
through a 0.22 pum syringe filter into a new sterile tube.

Label the tube with the compound name, concentration, solvent, and date of preparation.

Protocol for Stability Testing using a Stability-Indicating
HPLC Method

This protocol outlines a general procedure for assessing the stability of an avibactam sodium
hydrate solution using a Reverse-Phase High-Performance Liquid Chromatography (RP-
HPLC) method. This method is based on principles from published stability-indicating assays.

Materials and Equipment:

e HPLC system with a UV detector
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e C18 analytical column (e.g., 4.6 x 150 mm, 5 pum)

¢ Avibactam sodium hydrate solution to be tested

o Reference standard of avibactam sodium hydrate

» Mobile phase components (e.g., phosphate buffer, acetonitrile, methanol)

» Forced degradation reagents (e.g., hydrochloric acid, sodium hydroxide, hydrogen peroxide)
e pH meter

¢ |ncubator/water bath

Photostability chamber
Procedure:
e Method Development:

o Develop an isocratic or gradient RP-HPLC method capable of separating avibactam from
its potential degradation products. A common mobile phase consists of a mixture of a
phosphate buffer (pH adjusted) and an organic solvent like acetonitrile or methanol.

o The detection wavelength is typically set in the range of 210-260 nm.
o Forced Degradation Studies:

o Acid Hydrolysis: Treat the avibactam solution with an acid (e.g., 0.1 N HCI) and heat at a
controlled temperature (e.g., 60°C) for a specified time. Neutralize the solution before
HPLC analysis.

o Alkaline Hydrolysis: Treat the avibactam solution with a base (e.g., 0.1 N NaOH) at room
temperature or with gentle heating. Neutralize the solution before HPLC analysis.

o Oxidative Degradation: Treat the avibactam solution with an oxidizing agent (e.g., 3%
H20:2) at room temperature.
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o Thermal Degradation: Expose the avibactam solution to elevated temperatures (e.g., 60-
80°C) for a defined period.

o Photolytic Degradation: Expose the avibactam solution to UV light in a photostability
chamber.

e Sample Analysis:

o Inject the stressed samples, along with a control (unstressed) sample and a reference
standard solution, into the HPLC system.

o Monitor the chromatograms for the appearance of new peaks (degradation products) and
a decrease in the peak area of the parent avibactam peak.

e Data Analysis:
o Calculate the percentage of degradation of avibactam in each stress condition.

o The method is considered "stability-indicating" if it can resolve the avibactam peak from all
degradation product peaks.

Visualizations
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Solution Preparation
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Caption: Workflow for Avibactam Solution Preparation and Storage.
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Caption: Proposed Hydrolytic Degradation Pathway of Avibactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1149929#avibactam-sodium-hydrate-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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